Cas no 90721-34-9 (8-Bromoisoquinolin-5-amine)

• Product Name: 8-Bromoisoquinolin-5-amine
• CAS No: 90721-34-9
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD16621161
• CID: 798666
• PubChem ID: 22032630
• Update Time: 2025-08-05

8-Bromoisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8-Bromoisoquinolin-5-amine
• 5-Isoquinolinamine,8-bromo-
• 5-Isoquinolinamine, 8-bromo-
• 8-BROMO-5-ISOQUINOLINAMINE
• VUBVOESPWKJXOQ-UHFFFAOYSA-N
• 5-Isoquinolinamine,8-bromo-(9CI)
• AK127145
• ST24045770
• 90721-34-9
• MFCD16621161
• PB43806
• AS-32849
• DTXSID00621830
• AMY26459
• AKOS015897051
• EN300-4249634
• Z1269237571
• SCHEMBL4021511
• A860728
• DB-088428

• MDL： MFCD16621161
• Inchi： 1S/C9H7BrN2/c10-8-1-2-9(11)6-3-4-12-5-7(6)8/h1-5H,11H2
• InChI Key： VUBVOESPWKJXOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CN=CC=21)N

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1